Cas no 2306271-67-8 (4-ethynyl-2-methyl-cyclohexanamine hydrochloride)

• Product Name: 4-ethynyl-2-methyl-cyclohexanamine hydrochloride
• CAS No: 2306271-67-8
• MF: C₉H₁₆ClN
• MW: 173.683041572571
• CID: 5294682
• Update Time: 2026-03-10

4-ethynyl-2-methyl-cyclohexanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-ethynyl-2-methyl-, hydrochloride (1:1)
• 4-ethynyl-2-methyl-cyclohexanamine hydrochloride

• Inchi： 1S/C9H15N.ClH/c1-3-8-4-5-9(10)7(2)6-8;/h1,7-9H,4-6,10H2,2H3;1H
• InChI Key： RWUGECMKHPRMRQ-UHFFFAOYSA-N
• SMILES： C(C1CCC(N)C(C)C1)#C.Cl

Additional information on 4-ethynyl-2-methyl-cyclohexanamine hydrochloride

4-ethynyl-2-methyl-cyclohexanamine hydrochloride (CAS No. 2306271-67-8): A Comprehensive Overview

4-ethynyl-2-methyl-cyclohexanamine hydrochloride (CAS No. 2306271-67-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and as a precursor in the synthesis of more complex molecules.

The chemical structure of 4-ethynyl-2-methyl-cyclohexanamine hydrochloride is defined by a cyclohexane ring substituted with an ethynyl group and a methyl group, along with an amine functionality. The presence of the ethynyl group imparts significant reactivity and versatility, making it a valuable intermediate in organic synthesis. The hydrochloride salt form enhances its solubility and stability, which are crucial for its application in pharmaceutical formulations.

Recent studies have highlighted the pharmacological properties of 4-ethynyl-2-methyl-cyclohexanamine hydrochloride. One notable area of research is its potential as a modulator of neurotransmitter systems. Specifically, it has been shown to interact with serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression, anxiety, and Parkinson's disease. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits selective binding to serotonin 5-HT_1A receptors, suggesting its potential as an antidepressant agent with fewer side effects compared to traditional drugs.

In addition to its pharmacological properties, 4-ethynyl-2-methyl-cyclohexanamine hydrochloride has been explored for its role in drug delivery systems. Its ability to form stable complexes with various ligands makes it a promising candidate for targeted drug delivery. Research conducted at the University of California, Los Angeles (UCLA) has shown that this compound can be effectively encapsulated in liposomes, enhancing its bioavailability and reducing systemic toxicity. This approach has been particularly useful in improving the efficacy of chemotherapy agents for cancer treatment.

The synthetic route for 4-ethynyl-2-methyl-cyclohexanamine hydrochloride involves several well-established organic reactions. The key steps include the formation of the cyclohexane ring through a ring-closing metathesis reaction, followed by the introduction of the ethynyl and methyl groups via palladium-catalyzed cross-coupling reactions. The final step involves the conversion of the amine to its hydrochloride salt form through acidification. This synthetic pathway is highly reproducible and scalable, making it suitable for industrial production.

Safety and toxicity studies on 4-ethynyl-2-methyl-cyclohexanamine hydrochloride have also been conducted to ensure its suitability for pharmaceutical applications. Preclinical trials have shown that this compound exhibits low toxicity and good safety profiles at therapeutic doses. However, as with any new chemical entity, ongoing monitoring and rigorous testing are essential to fully understand its long-term effects.

In conclusion, 4-ethynyl-2-methyl-cyclohexanamine hydrochloride (CAS No. 2306271-67-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable candidate for further development in therapeutic areas such as neurological disorders and drug delivery systems. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs.